1-(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)-2-(1H-pyrrol-1-yl)ethanone

• IUPAC Name: 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-pyrrol-1-ylethanone
• InChI: InChI=1S/C17H19ClN2OS/c18-15-6-2-1-5-14(15)16-7-10-20(11-12-22-16)17(21)13-19-8-3-4-9-19/h1-6,8-9,16H,7,10-13H2
• InChI Key: PQSKALXCIQBFKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2Cl)C(=O)CN3C=CC=C3
• Molecular Formula: C17H19ClN2OS
• Molecular Weight: 334.9 g/mol

Description

1-(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)-2-(1H-pyrrol-1-yl)ethanone, also known as CPET, is a novel compound that has gained interest in scientific research due to its potential applications in various fields. CPET is a thiazepane derivative that has a pyrrole moiety, and it has been synthesized by several methods.

Scientific Research Applications

Synthesis and Material Science

• A study by Louroubi et al. (2019) on a new penta-substituted pyrrole derivative highlights the synthesis and structural characterization, including spectroscopic techniques and theoretical studies. This research contributes to the field of corrosion inhibition, showcasing the compound's potential in protecting materials against corrosion, emphasizing the relevance of such compounds in material science and engineering (Louroubi et al., 2019).

Catalysis and Chemical Reactions

• Saeidian et al. (2013) describe a one-pot synthesis method for highly substituted pyrroles, utilizing nano copper oxide as an effective heterogeneous nanocatalyst. The study illustrates the efficiency and practicality of synthesizing complex organic compounds, potentially including the chemical structure of interest, thereby highlighting the importance of such methodologies in pharmaceutical and chemical research (Saeidian et al., 2013).

Antimicrobial and Anticancer Applications

• The research by Hafez et al. (2016) on novel pyrazole derivatives, including their synthesis and evaluation for antimicrobial and anticancer activity, underscores the medicinal chemistry applications of complex organic molecules. Such studies indicate the potential health-related applications of the compound , especially in developing new therapeutic agents (Hafez et al., 2016).

Molecular Docking and Computational Studies

• ShanaParveen et al. (2016) conducted a comprehensive analysis, including molecular docking studies, of a pyrazole derivative, showcasing the compound's potential interaction with biological targets. This suggests the applicability of similar compounds in drug discovery and the importance of computational chemistry in understanding molecule-target interactions (ShanaParveen et al., 2016).